Cas no 1353742-19-4 ((1S,2S,3R,5R)-2-(Benzyloxy)methyl-6-oxabicyclo3.1.0hexan-3-ol)

• Product Name: (1S,2S,3R,5R)-2-(Benzyloxy)methyl-6-oxabicyclo3.1.0hexan-3-ol
• CAS No: 1353742-19-4
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1058575
• PubChem ID: 88524600
• Update Time: 2025-10-30

(1S,2S,3R,5R)-2-(Benzyloxy)methyl-6-oxabicyclo3.1.0hexan-3-ol Chemical and Physical Properties

Names and Identifiers

• (1S,2S,3R,5R)-2-(Benzyloxy)methyl-6-oxabicyclo[3.1.0]hexan-3-ol
• 1353742-19-4
• DB-309674
• (1S,2S,3R,5R)-2-(phenylmethoxymethyl)-6-oxabicyclo[3.1.0]hexan-3-ol
• (1S,2S,3R,5R)-2-[(benzyloxy)methyl]-6-oxabicyclo[3.1.0]hexan-3-ol
• (1S,2S,3R,5R)-2-[(Phenylmethoxy)methyl]-6-oxabicyclo[3.1.0]hexan-3-ol
• (1S,2S,3R,5R)-2-((Benzyloxy)methyl)-6-oxabicyclo[3.1.0]hexan-3-ol
• SCHEMBL9847514
• (1S,2S,3R,5R)-2-(Benzyloxy)methyl-6-oxabicyclo3.1.0hexan-3-ol

• Inchi： 1S/C13H16O3/c14-11-6-12-13(16-12)10(11)8-15-7-9-4-2-1-3-5-9/h1-5,10-14H,6-8H2/t10-,11+,12+,13-/m0/s1
• InChI Key： LPHHAQDOQOLDFK-LOWDOPEQSA-N
• SMILES： O1[C@@H]2C[C@H]([C@H](COCC3C=CC=CC=3)[C@H]12)O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Solubility: Dichloromethane, Diethyl Ether, Ethyl Acetate

Additional information on (1S,2S,3R,5R)-2-(Benzyloxy)methyl-6-oxabicyclo3.1.0hexan-3-ol

(1S,2S,3R,5R)-2-(Benzyloxy)methyl-6-oxabicyclo[3.1.0]hexan-3-ol: A Comprehensive Overview

(1S,2S,3R,5R)-2-(Benzyloxy)methyl-6-oxabicyclo[3.1.0]hexan-3-ol, also known by its CAS Registry Number 1353742-19-4, is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic ethers and is characterized by its rigid bicyclo[3.1.0]hexane framework, which plays a crucial role in its biological activity and chemical reactivity.

The molecular structure of (1S,2S,3R,5R)-2-(Benzyloxy)methyl-6-oxabicyclo[3.1.0]hexan-3-ol consists of a six-membered ring system with one oxygen atom in the six-membered ring and a benzyloxy group attached at the 2-position. The stereochemistry of the compound is well-defined, with the four chiral centers at positions 1, 2, 3, and 5 being in the S,S,R,R configuration respectively. This specific stereochemistry is critical for the compound's biological activity and has been extensively studied in recent research.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas. For instance, researchers have explored its ability to modulate ion channels and enzyme activities due to its unique bicyclic structure and functional groups. The benzyloxy group has been shown to enhance the compound's lipophilicity, which is essential for its permeability across biological membranes.

In terms of synthesis, (1S,2S,3R,5R)-2-(Benzyloxy)methyl-6-oxabicyclo[3.1.0]hexan-3-ol can be prepared via a variety of methods, including ring-closing metathesis and stereoselective epoxidation followed by ring-opening reactions. These methods have been optimized in recent years to improve yield and stereochemical control, making the compound more accessible for further research and development.

The compound's applications extend beyond pharmacology into materials science and catalysis due to its rigid structure and functional groups that can act as templates for organizing molecules in space. Recent advancements in asymmetric catalysis have utilized this compound as a chiral ligand or catalyst in enantioselective reactions.

In conclusion, (1S,2S,3R,5R)-2-(Benzyloxy)methyl-6-oxabicyclo[3.1.0]hexan-3-ol, CAS No: 1353742-19-4, is a versatile organic compound with promising applications in drug discovery and materials science. Its unique bicyclic structure and stereochemistry make it an attractive target for further research aimed at unlocking its full potential in various fields.